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Compound of Interest

Compound Name: MTOA-TFSI

Cat. No.: B1591626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive material safety data sheet (MSDS) or professional safety

training. Always consult the official MSDS for MTOA-TFSI and adhere to your institution's

safety protocols.

Introduction
Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide (MTOA-TFSI) is an ionic liquid

notable for its high porosity and conductivity.[1] These properties make it a valuable material in

specialized research applications, particularly in the field of electrochemical mechanical strain

(ECMS) studies.[1] As with any chemical substance, a thorough understanding of its properties

and associated hazards is paramount for safe handling and the integrity of experimental

outcomes. This guide provides a detailed overview of the safety and handling precautions for

MTOA-TFSI, compiled from available safety data and research literature.

Physicochemical Properties
A key characteristic of MTOA-TFSI is its non-hygroscopic nature, meaning it does not readily

absorb moisture from the atmosphere.[2][3] This property is advantageous in experiments

where the presence of water could interfere with results. The chemical structure of MTOA-TFSI
is depicted in Figure 1.
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Hazard Identification and Safety Precautions
The primary safety information for MTOA-TFSI is derived from its Safety Data Sheet (SDS).[4]

The compound is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A summary of recommended precautionary measures is provided in the table below.

Precautionary Statement Code Description

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing and

eye/face protection.

P301+P310
IF SWALLOWED: Immediately call a POISON

CENTER/doctor.

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

Data sourced from the MTOA-TFSI Safety Data Sheet.[4]

Toxicology Summary
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It is critical to note that as of the latest available data, no specific toxicological studies have

been conducted for MTOA-TFSI.[4] The hazard classifications are based on the properties of

similar chemical structures. The absence of empirical data necessitates a cautious approach,

treating the substance with the potential for unknown hazards.

Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitisation No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT-single Exposure No data available

Information from the MTOA-TFSI Safety Data Sheet.[4]

Experimental Protocols and Handling
General Handling Workflow
The following diagram outlines a standard workflow for handling MTOA-TFSI in a laboratory

setting, emphasizing safety at each stage.
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Safe Handling Workflow for MTOA-TFSI.
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for

any tears or punctures before use.

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

potential for aerosolization exists, a respirator may be necessary.

Engineering Controls
Fume Hood: All handling of MTOA-TFSI that may generate vapors or aerosols should be

conducted in a certified chemical fume hood.

Ventilation: Ensure adequate general laboratory ventilation.

Static Control: Take measures to prevent the build-up of electrostatic charge, especially

when handling larger quantities.[4]

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated place.[4]

Container: Keep the container tightly closed and upright.[4]

Incompatibilities: Avoid strong oxidizing agents.[4]

Environmental Factors: Protect from moisture, heat, and direct sunlight.[4] The substance is

stable under recommended storage conditions.[4]

Emergency Procedures
First Aid Measures
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If Swallowed: Immediately call a poison control center or doctor. Rinse mouth thoroughly with

water. Do not induce vomiting.

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and water. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if respiratory irritation occurs.

Spill and Leak Procedures
Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid

breathing vapors or mist. Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Cleanup: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

Environmental Precautions: Discharge into the environment must be avoided.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: No known unsuitable media.[4]

Hazardous Combustion Products: In the event of a fire, hazardous decomposition products

may be formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]
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Disposal Considerations
Dispose of MTOA-TFSI and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not dispose of it in the sewer system.

Transportation
According to the available SDS, MTOA-TFSI is not classified as hazardous for transport.[4]

However, it is prudent to consult the latest transportation regulations before shipping.

Conclusion
While MTOA-TFSI offers valuable properties for scientific research, its handling requires a

diligent and informed approach to safety. The lack of comprehensive toxicological data

underscores the importance of adhering to stringent safety protocols to minimize exposure and

mitigate potential risks. By following the guidelines outlined in this document and the

substance's official SDS, researchers can safely utilize MTOA-TFSI in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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